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Compound of Interest

Compound Name: 4-(Benzyloxy)benzaldehyde

Cat. No.: B128563

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
(Benzyloxy)benzaldehyde (CAS No. 4397-53-9), a versatile aromatic aldehyde used in
organic synthesis, particularly in the development of pharmaceuticals and fine chemicals.[1][2]
[3] Adherence to stringent safety protocols is essential when working with this compound to
mitigate potential hazards.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. Key data for 4-(Benzyloxy)benzaldehyde are summarized below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b128563?utm_src=pdf-interest
https://www.benchchem.com/product/b128563?utm_src=pdf-body
https://www.benchchem.com/product/b128563?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://pureportal.strath.ac.uk/en/publications/4-benzyloxybenzaldehyde/
https://wap.guidechem.com/encyclopedia/4-benzyloxybenzaldehyde-dic12611.html
https://www.benchchem.com/product/b128563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference

Molecular Formula C14H1202 [415]

Molecular Weight 212.24 g/mol [4][5]
Off-white to yellow crystalline

Appearance [1][6]
powder

Melting Point 71-74 °C [41[6]

Boiling Point 197-199 °C at 11 mmHg [6]
Insoluble in water. Sparingly

Solubility soluble in Chloroform and [6]
Ethyl Acetate.

Sensitivity Air sensitive [6]
Room temperature; some
suppliers recommend 0-8 °C.

Storage Temperature [1][6]

Keep in a dark, dry, and sealed

container.

Hazard Identification and Classification

4-(Benzyloxy)benzaldehyde is classified as an irritant.[7] The primary hazards are associated
with contact with skin, eyes, and the respiratory system. While comprehensive toxicological
data is limited, it is generally considered to have low acute toxicity.[3]

Hazard Class GHS Classification Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A L
irritation
) o H335: May cause respiratory
Respiratory Irritation STOT SE 3

irritation
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GHS (Globally Harmonized System of Classification and Labelling of Chemicals), STOT SE
(Specific Target Organ Toxicity - Single Exposure)

Experimental Protocols

The following protocols are generalized best practices for handling aromatic aldehydes and
should be adapted to specific laboratory conditions and risk assessments.

General Handling Protocol

Safe handling is paramount to prevent exposure. A systematic approach, as outlined below,
should be followed.
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Preparation

Conduct Risk Assessment

:

Consult Safety Data Sheet (SDS)

:

Prepare & Inspect PPE

Handling
Y

Work in a Ventilated Area
(Fume Hood)

l

Weigh Solid Away from Drafts

:

Avoid Dust Generation

:

Keep Container Sealed When Not in Use

Post-Handling
y

Decontaminate Work Area

:

Dispose of Waste Properly

:

Remove PPE & Wash Hands

Click to download full resolution via product page

Fig. 1: General Safe Handling Workflow
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Methodology:

» Risk Assessment: Before beginning work, evaluate the risks associated with the quantities
and manipulations of 4-(Benzyloxy)benzaldehyde in the specific experiment.

¢ Information Review: Thoroughly read the Safety Data Sheet (SDS) for the compound.
o Personal Protective Equipment (PPE): Don appropriate PPE, including:

o Eye Protection: Safety glasses or goggles.[8]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile).[8]

o Body Protection: A lab coat.[8]

e Engineering Controls: All handling of solid 4-(Benzyloxy)benzaldehyde should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood, to
minimize inhalation of dust particles.[9]

» Dispensing: When weighing and transferring the solid, take care to avoid generating dust.
Use a spatula and weigh the material onto weighing paper or directly into a container within
the fume hood.

o Storage: Keep the container tightly sealed when not in use to prevent exposure to air and
moisture.[6]

e Post-Handling:

o Clean and decontaminate the work surface with an appropriate solvent and then soap and
water.

o Dispose of any contaminated materials (e.g., weighing paper, pipette tips) in a designated
hazardous waste container.[9]

o Remove PPE and wash hands thoroughly with soap and water before leaving the
laboratory.[9]

Spill Cleanup Protocol
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In the event of a spill, a prompt and safe response is critical. The procedure differs for minor
and major spills.

Alert Personnel in the Area

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Contain the Spill with
Inert Absorbent Material

Cleanup

Cover Spill with Absorbent
(Vermiculite, Sand)

'

Carefully Sweep Absorbed Material
into a Dustpan

'

Transfer to a Labeled
Hazardous Waste Container

'

Decontaminate Spill Area
with Soap and Water

Dispose of Waste & Restock Supplies
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Fig. 2: Minor Spill Response Workflow

Methodology for a Minor Spill (small quantity, contained area):
o Alert Personnel: Immediately notify others in the laboratory.[10]

o Evacuate (if necessary): If there is significant dust in the air, leave the immediate area until it
settles.

o Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
a lab coat.[11]

o Containment: Prevent the spill from spreading.[6] For solid spills, this involves preventing
further dispersal.

e Cleanup:

o Gently cover the spilled solid with a slightly damp paper towel to prevent dust from
becoming airborne.[11]

o Alternatively, cover the spill with an inert absorbent material like vermiculite or sand.[11]
o Carefully sweep the material into a dustpan.[11]

o Place the collected material and any contaminated items (e.g., paper towels, gloves) into a
clearly labeled, sealable container for hazardous waste.[12]

o Decontamination: Clean the spill area thoroughly with soap and water.[12]
e Reporting: Inform the laboratory supervisor of the incident.

For a Major Spill (large quantity, risk of exposure), evacuate the area immediately, alert
emergency personnel, and follow your institution's emergency response procedures.[6]

Waste Disposal Protocol
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4-(Benzyloxy)benzaldehyde and materials contaminated with it must be disposed of as
hazardous chemical waste.[13]

Methodology:

o Waste Segregation: Collect all waste containing 4-(Benzyloxy)benzaldehyde in a
dedicated, properly labeled hazardous waste container.[13] Do not mix with other waste
streams unless directed by your institution's environmental health and safety (EHS) office.

» Container Management:
o Use a compatible, sealable container (e.g., a wide-mouth plastic or glass jar).[13]

o The container must be clearly labeled "Hazardous Waste" and list "4-
(Benzyloxy)benzaldehyde" as a constituent.[9]

o Storage: Store the sealed waste container in a designated and well-ventilated satellite
accumulation area until it is collected by trained EHS personnel or a licensed waste disposal
contractor.[13]

» Prohibited Disposal:Never dispose of 4-(Benzyloxy)benzaldehyde down the drain or in the
regular trash.[13]

Exposure Control and First Aid

A multi-layered approach to exposure control is essential.
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Control Measures

Engineering Controls
— (Fume Hood)

[

Identified Hazards Potential Exposure Routes

Respiratory Irritation »| Inhalation (of dust)

|

. Administrative Controls
Eye Irritation »| Eye Contact (SOPs, Training)

\
/

Skin Irritation »| Dermal Contact

MY Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Fig. 3: Hazard, Exposure, and Control Logic

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Seek medical attention

if irritation persists.

Remove contaminated clothing. Flush skin with
Skin Contact plenty of soap and water. Seek medical
attention if irritation develops.

Remove the individual to fresh air. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

) Do not induce vomiting. Wash out mouth with
Ingestion _ _ _ _
water. Seek immediate medical attention.
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Always have the Safety Data Sheet (SDS) available when seeking medical attention.

This guide is intended to provide a framework for the safe handling of 4-
(Benzyloxy)benzaldehyde. All laboratory personnel must receive training on these procedures
and be familiar with the specific safety protocols of their institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

